Cas no 1805119-71-4 (6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1805119-71-4
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4848652
• Update Time: 2025-05-20

6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H5BrF2IN/c8-3-4-1-2-5(11)6(12-4)7(9)10/h1-2,7H,3H2
• InChI Key： MPUOZANJAWIDAC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CBr)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine

Introduction to 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805119-71-4)

6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine, identified by the CAS number 1805119-71-4, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities and synthetic utility. The presence of both bromomethyl and iodo substituents, along with a difluoromethyl group, makes this molecule a valuable building block for the development of novel chemical entities.

The bromomethyl moiety is particularly noteworthy as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This feature allows chemists to introduce a wide array of functional groups, thereby enabling the construction of complex molecular architectures. The iodo substituent, on the other hand, offers another pathway for modification, often utilized in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

The difluoromethyl group is another key feature that enhances the utility of this compound. Difluoromethylation is a powerful tool in medicinal chemistry, as it can modulate metabolic stability, binding affinity, and lipophilicity of drug candidates. Recent advances in synthetic methodologies have made it possible to introduce difluoromethyl groups with high selectivity and efficiency, making compounds like 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine increasingly popular in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Pyridine derivatives have been extensively studied for their potential applications in oncology, inflammation, and infectious diseases. The structural motif of 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine aligns well with these efforts, as it provides a scaffold that can be readily modified to explore new pharmacophores.

One particularly intriguing application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By leveraging the reactivity of the bromomethyl and iodo groups, researchers can design inhibitors that selectively target specific kinases. For instance, recent studies have demonstrated the use of 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine in generating inhibitors of tyrosine kinases, which have shown promise in preclinical trials.

Another area where this compound has found utility is in the synthesis of antiviral agents. The ability to introduce diverse functional groups into the pyridine core allows for the creation of molecules that can interact with viral targets. For example, researchers have utilized derivatives of 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine to develop inhibitors against viral proteases and polymerases. These efforts are particularly relevant in light of emerging viral threats, where rapid development of antiviral drugs is essential.

The agrochemical industry has also benefited from the versatility of 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine. Pyridine derivatives are known for their efficacy as herbicides, fungicides, and insecticides. By modifying the structure of this compound, chemists can develop novel agrochemicals that offer improved performance and environmental safety. Recent studies have highlighted its role in generating next-generation pesticides that target resistant pest strains while minimizing ecological impact.

From a synthetic chemistry perspective, 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine serves as an excellent precursor for exploring new reaction pathways and methodologies. The combination of bromo and iodo substituents allows for multiple synthetic strategies, including transition-metal-catalyzed cross-coupling reactions, radical-mediated transformations, and organocatalytic processes. These reactions not only facilitate the construction of complex molecules but also contribute to the advancement of green chemistry principles by improving atom economy and reducing waste.

The growing interest in fluorinated compounds has further amplified the significance of 6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine. Fluorochemistry has emerged as a distinct subfield within organic chemistry, with applications spanning pharmaceuticals, materials science, and catalysis. The ability to incorporate fluorine atoms into molecular frameworks can lead to enhanced physicochemical properties such as improved bioavailability and metabolic stability. This has spurred innovation in synthetic routes designed specifically for introducing fluorinated moieties into target molecules.

In conclusion,6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805119-71-4) is a multifaceted compound with far-reaching implications across multiple industries. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics while also serving as a valuable asset for agrochemical researchers aiming to create sustainable solutions for crop protection. As synthetic methodologies continue to evolve,6-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine will undoubtedly remain at the forefront of chemical innovation.